Food packaging materials are crucial to maintaining food quality, as they play an important role in preventing food deterioration, dehydration, and oxidation. Unlike synthetic polymers, natural biopolymers, such as polysaccharides and proteins, are abundant and widespread resources that are nontoxic, biocompatible, and biodegradable. In food packaging, contact between packaging materials and moist foods can frequently degrade the performance of the materials. This has increased research into the development of hydrophobic biopolymer-based films. Here, we summarize the effective preparation strategies, mechanical and barrier properties, pH responsiveness, self-cleaning performance, and antibacterial and antioxidant functions of hydrophobic biopolymer-based films. The most effective methods for preparing hydrophobic biopolymer-based films are electrospinning with hydrophobically modified biopolymers, adding micro/nanofillers and hydrophobic compounds to the films, and hydrophobically modifying the films. These methods can even generate superhydrophobic films with excellent barrier properties. We also discuss the current opportunities and challenges presented by hydrophobic biopolymer-based films.

The processing of selected foods by nonthermal technologies is gaining relevance in the food industry because, in many cases, the final product keeps the nutritional value and other fresh-like characteristics of the original one. There are several nonthermal technologies including high pressure processing, pulsed electric fields, ultrasound, and cold plasma which are at different stages of development. The impact of a given technology on bioactive compounds is a good indicator to assess changes on the nutritional attributes of a given food product before and after processing. Quite frequently, it is mentioned that nonthermal technologies are very appropriate to process foods minimizing changes in quality attributes. This broad claim only applies for certain processing, packaging and storage conditions, and as expected, on the food product. There are extensive scientific publications on how these processes alter the food products, but the reported results have been attained by a disparity of treatments; therefore, comparisons of these results are difficult and sometimes useless. Nevertheless, the gathered information allows to identify, in many cases, valuable trends on how a process affects the different bioactive compounds of a given food product. At the same time, the available data allows to assert, that in general, nonthermal processing is a very sound alternative to conventional thermal treatments to minimize the impact of processing on bioactive compounds. This review summarizes and analyzes the effects of these processes on relevant bioactive compounds present in selected food products as reported in the scientific literature.

The possible health advantages and abundance of physiologically active substances in mushrooms make them a prized food. To preserve mushrooms and extend their shelf life, drying is a commonly used method. This paper seeks to investigate various mushroom drying methods and analyze their impact on the physicochemical properties of mushrooms. When mushrooms are dried, the chemical and physical characteristics of the product change, potentially losing nutrients and changing in texture and flavor. To ascertain their effect on the quality of the mushrooms, it is crucial to research the various drying systems. The goal of this review is to analyze and assess the various drying methods for mushrooms, namely, solar drying, hot air drying, microwave drying, infrared drying, vacuum drying, osmotic drying, ultrasound-assisted drying, freeze drying, and electrohydrodynamic drying. The article also attempts to examine how these techniques affect the physicochemical properties of mushrooms that have been identified by numerous studies. According to the records, freeze-dried mushrooms exhibited superior preservation of texture and higher levels of antioxidants compared to hot air-dried and sun-dried mushrooms. On the other hand, microwave-dried mushrooms had greater amounts of total phenolic compounds and antioxidant activity but lower levels of vitamin C compared to hot air-dried mushrooms. Therefore, it is essential to consider the impact of the drying method on the nutritional and sensory properties of the mushrooms to ensure that the final product meets the desired standards.

Process engineering of food materials is strongly associated with their microstructure, which quantification allows proper selection of equipment operating conditions, monitoring sensorial attributes and consumer’s acceptance. This evaluation has been carried out by applying the fractal approach using microscopy images that depict complex, ragged and irregular forms. Therefore, this review aimed to summarise the fundamentals, calculation methods and applications of fractal dimension (FD), lacunarity (\(\Lambda\)) and multifractals for describing the microstructure of selected food systems including the calculation methods derived from the digital image analysis and recent investigations involving the fractal analysis in vegetal materials, animal food products, doughs, gels, starch, food-related micro- and nanoparticles, powders and fats. It was noted that several microscopy techniques were used broadly, and their selection depended on the sample type and specific region of interest. Regarding the calculation of fractal parameters, the box-counting method performed on images of the surface was prevalent in most of the revised pieces of research, finding FD values from 1.60 (for binary images) to 2.99 (for grayscale images). Also, several relationships were found between FD and temperature, composition and textural parameters. It was noted, however, that a specific trend was not detected given that variations in acquisition procedures and observation scale prevailed among the reported works. Besides, it was noteworthy that \(\Lambda\) and multifractals were unexploited, notwithstanding that these fractal properties can aid to achieve a thorough examination of food microstructure. Based on the inspection of fractals in the imaged microstructure, the present review is helpful to improve the management and control of food engineering processes based on food microstructure for obtaining higher quality products.

Quality evaluation of seafood is essential for consumer satisfaction. Hyperspectral imaging (HSI) has been introduced in the seafood industry for assessing seafood quality, safety, authenticity, and adulteration whilst maintaining sample integrity. However, there is limited information on multivariate analyses applied using the HSI for seafood quality. This review presents a comprehensive summary of the existing published research to describe the application of HSI coupled with multivariate analyses of seafood products. Applications of multivariate analyses for map distribution, spectral selection, and data extraction of the HSI system in the seafood industry are highlighted. Trends and challenges using HSI in the seafood industry are also discussed in this review. As a rapid and non-destructive tool, HSI technology shows great potential for evaluating the quality of seafood products by on-line or at-line detection. The ability to provide spatial and spectral information coupled with multivariate analyses makes the HSI system broadly in the seafood industry. Deep learning performed by artificial intelligence is a great solution recently for data classification of hyperspectral imaging with a shift-invariant feature of seafood products. HSI systems fitted with multivariate analyses software could be eased in the large-scale seafood industry to determine the chemical, biological, and physical quality traits of seafood products.

The response of microorganisms to chemical preservatives and disinfectants can be described by the traditional Chick-Watson-Hom’s (CWH) model or more general Weibullian survival model, of which it is a special case. The chemical agent efficacy and its concentration dependence can be described by either a power-law or log-exponential term. For dynamic inactivation, the unstable or volatile agent’s dissipation can be described by a flexible two-parameter model, which is inserted as an algebraic term into the differential rate equation. In principle, both models can be used to estimate a targeted microbe’s survival parameters from the agent’s concentrations when constant or its initial and final concentrations only if not, and the corresponding final survival ratios reached. This Endpoints Method eliminates the need to determine the entire survival curves, and in the dynamic case the agent’s entire dissipation curves too. Static inactivation requires the numerical solution of simultaneous nonlinear algebraic equations, and dynamic, of simultaneous nonlinear equations whose right-hand side is the numerical solution of differential rate equations in which the agent’s dissipating pattern is incorporated as a term. When the Weibullian survival model’s shape factor is known a priori, the theoretical minimum of experimental final survival ratios needed is two and when unknown three. However, validation of the model and mathematical procedure must come from their ability to predict correctly final survival ratios not used in the parameter magnitudes calculation, which requires at least one additional experimental final survival ratio determination.

Several investigations have been made at lab scale considering the quality by design (QbD) and process analytical technology (PAT) approaches. Nonetheless, such applications have been focused on the analyzers or multivariate tools used at small scales. This comprehensive review presents the state of the art of both QbD and PAT. In addition, the key historical events since 1940 which have influenced the development of the QbD/PAT system are also highlighted. Moreover, the application of the recommended PAT tool of multivariate tools for design, data acquisition, and analysis (design of experiments, multivariate data analysis, and multivariate process control) is revised for the food and food-related biotechnology industries and describes the applications reported over the last 20 years. On this subject, only 34 studies were found in literature whose relation was close with both industries at industrial or pilot plant scales; a description of each of them focusing on multivariate tools is presented. Finally, some conclusions and future perspectives on this topic are given, with the aim of initiating a change in the field.

Low-moisture foods such as spices, grains, and seeds constitute an important part of the human diet. Increased consumer concern for food safety and food quality has focused on the decontamination technologies required for low-moisture foods. Cold plasma treatment has been a promising novel technology in the food processing industry due to its advantages in safety, efficiency, versatility, and environmentally friendly nature. It has shown various capabilities on safety and quality control in low-moisture foods. This paper comprehensively reviewed the application of cold plasma in low-moisture foods, including inactivation of microorganisms, degradation of mycotoxins, influences on the quality of low-moisture foods, and promotion of seed germination. Cold plasma can inactivate the pathogenic microorganisms on the surface of low-moisture foods, by generating active species, ultraviolet radiation, and electric fields, which helps to extend the shelf life of foods while having minimal impact on food quality. Cold plasma technology is also an effective approach to detoxify mycotoxin-contaminated low-moisture foods by degrading various mycotoxins. With the manipulation of parameters for cold plasma generation, target functional properties of food products may be obtained. In addition, the application of cold plasma in seed germination is promising and could be of great significance to the global food crisis. This review also suggests that more systematic studies are needed to employ cold plasma in the low-moisture foods industry for selected applications.

The importance of addressing food safety is undeniable in today’s globalized food industry. Conventional thermal treatments negatively affect the nutritional and quality attributes of foods. Recently, non-thermal processing technologies have drawn much attention from the food industry and food research communities. Empirical data is available on the effectiveness of cold plasma, an emerging non-thermal technology, for eliminating chemical and biological hazards. This review aims to provide an overview of the impact of cold plasma on the major food hazards, including bacteria, bacterial spores, fungi, fungal spores, biofilms, viruses, mycotoxins, pesticides, and allergens. Cold plasma can effectively eliminate food hazards described above due to its numerous stress factors, including reactive oxygen/nitrogen species, charged particles, neutral or excited atoms and molecules, high energetic electrons, ultraviolet radiation, and electromagnetic fields. The oxidation, structural alteration, and destruction of cell components, dissociation of chemical bonds of mycotoxins as well as pesticides, and structural modification of allergens are the main inhibitory mechanisms of cold plasma. In several cases, nutritional and sensory attributes of cold plasma-treated foods were reported to be remained intact, and their shelf lives were extended. The factors affecting the decontamination efficacy of cold plasma are the treatment conditions, type of treated substrate, and the contaminants’ characteristics.

Separation of two fluids or particles from an emulsion is a fundamental process in many applications such as creaming of milk in dairy sector and extraction of various oils (avocado oil, palm oil, etc.) among many others. The aim of this paper is to elaborate on the development of various methods and technologies employed for the separation process including gravity, chemical, and centrifugation as well as the newer acoustic separation technology. Influential parameters affecting the performance, advantages, and disadvantages for each method will be discussed and compared. Various transducer configurations and corresponding experimental set-ups and operating parameters are also examined for acoustic separation. Accordingly, the future trend is proposed for introducing new transducer configurations to diminish or preferably eliminate the current disadvantages and barriers and to improve the separation process performance.